Cas no 2166685-58-9 (2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine)

• Product Name: 2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine
• CAS No: 2166685-58-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6524212
• PubChem ID: 165505934
• Update Time: 2025-06-09

2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine
• EN300-1293582
• 2166685-58-9

• Inchi： 1S/C9H19NO/c1-8(2)6-9(8,3)7(5-10)11-4/h7H,5-6,10H2,1-4H3
• InChI Key： KEWASCFZXJLJHZ-UHFFFAOYSA-N
• SMILES： O(C)C(CN)C1(C)CC1(C)C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine

Introduction to 2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine (CAS No. 2166685-58-9)

2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2166685-58-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s structure incorporates a methoxy group and a 1,2,2-trimethylcyclopropyl moiety, which contribute to its distinct chemical properties and reactivity.

The 1,2,2-trimethylcyclopropyl substituent is particularly noteworthy as it introduces steric hindrance and lipophilicity, making the molecule a valuable candidate for further investigation in drug design. This structural motif is often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles. The presence of the methoxy group further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and mechanisms of action of such compounds more efficiently. Studies have suggested that derivatives of 2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine may exhibit promising activity against various biological pathways. For instance, preliminary computational studies indicate that this compound could interact with enzymes involved in metabolic disorders, offering a potential lead for the development of new treatments.

The synthesis of 2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine presents unique challenges due to the complexity of its cyclic structure. However, recent methodologies in organic synthesis have made significant strides in facilitating the construction of such molecules. Transition-metal-catalyzed reactions and asymmetric synthesis techniques have been particularly effective in achieving high yields and enantiopurity. These advancements not only enhance the accessibility of the compound but also open avenues for structural optimization.

In the context of drug discovery, the exploration of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of 2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine make it an attractive scaffold for medicinal chemists. By leveraging its inherent properties, researchers can design analogs with enhanced binding affinity and reduced side effects. This approach aligns with current trends in pharmaceutical development, where targeted therapy and personalized medicine are becoming increasingly important.

Moreover, the compound’s potential role in interdisciplinary research is evident from its relevance to both organic chemistry and biochemistry. The study of its reactivity patterns and biological interactions can provide insights into fundamental chemical processes and their implications for human health. Such investigations not only contribute to scientific knowledge but also lay the groundwork for future therapeutic applications.

The growing interest in 2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine underscores its significance as a building block in synthetic chemistry. As research progresses, new synthetic routes and applications are likely to emerge, further solidifying its place in the pharmaceutical landscape. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for patients worldwide.

In conclusion,CAS No. 2166685-58-9 represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling subject for further study. As our understanding of molecular interactions continues to evolve,2-methoxy-2-(1,2,2-trimethylcyclopropyl)ethan-1-amine is poised to play a pivotal role in shaping the future of drug discovery and development.